Autoproteolysis has been discovered to play key roles in various biological processes, but functional autoproteolysis has been rarely reported for transmembrane signaling in prokaryotes. In this study, an autoproteolytic effect was discovered in the conserved periplasmic domain of anti-σ factor RsgIs from Clostridium thermocellum , which was found to transmit extracellular polysaccharide-sensing signals into cells for regulation of the cellulosome system, a polysaccharide-degrading multienzyme complex. Crystal and NMR structures of periplasmic domains from three RsgIs demonstrated that they are different from all known proteins that undergo autoproteolysis. The RsgI-based autocleavage site was located at a conserved Asn-Pro motif between the β1 and β2 strands in the periplasmic domain. This cleavage was demonstrated to be essential for subsequent regulated intramembrane proteolysis to activate the cognate SigI, in a manner similar to that of autoproteolysis-dependent activation of eukaryotic adhesion G protein–coupled receptors. These results indicate the presence of a unique prevalent type of autoproteolytic phenomenon in bacteria for signal transduction.

Robots typically interact with their environments via feedback loops consisting of electronic sensors, microcontrollers, and actuators, which can be bulky and complex. Researchers have sought new strategies for achieving autonomous sensing and control in next-generation soft robots. We describe here an electronics-free approach for autonomous control of soft robots, whose compositional and structural features embody the sensing, control, and actuation feedback loop of their soft bodies. Specifically, we design multiple modular control units that are regulated by responsive materials such as liquid crystal elastomers. These modules enable the robot to sense and respond to different external stimuli (light, heat, and solvents), causing autonomous changes to the robot’s trajectory. By combining multiple types of control modules, complex responses can be achieved, such as logical evaluations that require multiple events to occur in the environment before an action is performed. This framework for embodied control offers a new strategy toward autonomous soft robots that operate in uncertain or dynamic environments.

Generation of functionally mature organs requires exquisite control of transcriptional programs governing cell state transitions during development. Despite advances in understanding the behavior of adult intestinal stem cells and their progeny, the transcriptional regulators that control the emergence of the mature intestinal phenotype remain largely unknown. Using mouse fetal and adult small intestinal organoids, we uncover transcriptional differences between the fetal and adult state and identify rare adult-like cells present in fetal organoids. This suggests that fetal organoids have an inherent potential to mature, which is locked by a regulatory program. By implementing a CRISPR-Cas9 screen targeting transcriptional regulators expressed in fetal organoids, we establish Smarca4 and Smarcc1 as important factors safeguarding the immature progenitor state. Our approach demonstrates the utility of organoid models in the identification of factors regulating cell fate and state transitions during tissue maturation and reveals that SMARCA4 and SMARCC1 prevent precocious differentiation during intestinal development.

Plants can regenerate their bodies via de novo establishment of shoot apical meristems (SAMs) from pluripotent callus. Only a small fraction of callus cells is eventually specified into SAMs but the molecular mechanisms underlying fate specification remain obscure. The expression of WUSCHEL (WUS) is an early hallmark of SAM fate acquisition. Here, we show that a WUS paralog, WUSCHEL-RELATED HOMEOBOX 13 (WOX13), negatively regulates SAM formation from callus in Arabidopsis thaliana . WOX13 promotes non-meristematic cell fate via transcriptional repression of WUS and other SAM regulators and activation of cell wall modifiers. Our Quartz-Seq2–based single cell transcriptome revealed that WOX13 plays key roles in determining cellular identity of callus cell population. We propose that reciprocal inhibition between WUS and WOX13 mediates critical cell fate determination in pluripotent cell population, which has a major impact on regeneration efficiency.

Telecom-band–integrated quantum memory is an elementary building block for developing quantum networks compatible with fiber communication infrastructures. Toward such a network with large capacity, an integrated multimode photonic quantum memory at telecom band has yet been demonstrated. Here, we report a fiber-integrated multimode quantum storage of single photon at telecom band on a laser-written chip. The storage device is a fiber-pigtailed Er 3+ :LiNbO 3 waveguide and allows a storage of up to 330 temporal modes of heralded single photon with 4-GHz-wide bandwidth at 1532 nm and a 167-fold increasing of coincidence detection rate with respect to single mode. Our memory system with all-fiber addressing is performed using telecom-band fiber-integrated and on-chip components. The results represent an important step for the future quantum networks using integrated photonics devices.

State-of-the-art ion-selective membranes with ultrahigh precision are of significance for water desalination and energy conservation, but their development is limited by the lack of understanding of the mechanisms of ion transport at the subnanometer scale. Herein, we investigate transport of three typical anions (F − , Cl − , and Br − ) under confinement using in situ liquid time-of-flight secondary ion mass spectrometry in combination with transition-state theory. The operando analysis reveals that dehydration and related ion-pore interactions govern anion-selective transport. For strongly hydrated ions [(H 2 O) n F − and (H 2 O) n Cl − ], dehydration enhances ion effective charge and thus the electrostatic interactions with membrane, observed as an increase in decomposed energy from electrostatics, leading to more hindered transport. Contrarily, weakly hydrated ions [(H 2 O) n Br − ] have greater permeability as they allow an intact hydration structure during transport due to their smaller size and the most right-skewed hydration distribution. Our work demonstrates that precisely regulating ion dehydration to maximize the difference in ion-pore interactions could enable the development of ideal ion-selective membranes.

Quasar-driven outflows on galactic scales are a routinely invoked ingredient for galaxy formation models. We report the discovery of ionized gas nebulae surrounding three luminous red quasars at z ~ 0.4 from Gemini integral field unit observations. All these nebulae feature unprecedented pairs of “superbubbles” extending ~20 kpc in diameter, and the line-of-sight velocity difference between the red- and blueshifted bubbles reaches up to ~1200 km/s. Their spectacular dual-bubble morphology (in analogy to the galactic “Fermi bubbles”) and their kinematics provide unambiguous evidence for galaxy-wide quasar-driven outflows, in parallel with the quasi-spherical outflows similar in size from luminous type 1 and type 2 quasars at concordant redshift. These bubble pairs manifest themselves as a signpost of the short-lived superbubble “break-out” phase, when the quasar wind drives the bubbles to escape the confinement from the dense environment and plunge into the galactic halo with a high-velocity expansion.

Cancer cell–derived extracellular vesicles (EVs) have unique protein profiles, making them promising targets as disease biomarkers. High-grade serous ovarian carcinoma (HGSOC) is the deadly subtype of epithelial ovarian cancer, and we aimed to identify HGSOC-specific membrane proteins. Small EVs (sEVs) and medium/large EVs (m/lEVs) from cell lines or patient serum and ascites were analyzed by LC-MS/MS, revealing that both EV subtypes had unique proteomic characteristics. Multivalidation steps identified FRα, Claudin-3, and TACSTD2 as HGSOC-specific sEV proteins, but m/lEV-associated candidates were not identified. In addition, for using a simple-to-use microfluidic device for EV isolation, polyketone-coated nanowires (pNWs) were developed, which efficiently purify sEVs from biofluids. Multiplexed array assays of sEVs isolated by pNW showed specific detectability in cancer patients and predicted clinical status. In summary, the HGSOC-specific marker detection by pNW are a promising platform as clinical biomarkers, and these insights provide detailed proteomic aspects of diverse EVs in HGSOC patients.

The progression of noninvasive ductal carcinoma in situ to invasive ductal carcinoma for patients with breast cancer results in a significantly poorer prognosis and is the precursor to metastatic disease. In this work, we have identified insulin-like growth factor–binding protein 2 (IGFBP2) as a potent adipocrine factor secreted by healthy breast adipocytes that acts as a barrier against invasive progression. In line with this role, adipocytes differentiated from patient-derived stromal cells were found to secrete IGFBP2, which significantly inhibited breast cancer invasion. This occurred through binding and sequestration of cancer-derived IGF-II. Moreover, depletion of IGF-II in invading cancer cells using small interfering RNAs or an IGF-II–neutralizing antibody ablated breast cancer invasion, highlighting the importance of IGF-II autocrine signaling for breast cancer invasive progression. Given the abundance of adipocytes in the healthy breast, this work exposes the important role they play in suppressing cancer progression and may help expound upon the link between increased mammary density and poorer prognosis.

Diabetic wounds with complex pathological features and a difficult-to-heal nature remain a formidable challenge. To address this challenge, we design and fabricate a self-powered enzyme-linked microneedle (MN) patch composed of anode and cathode MN arrays, which respectively contain glucose oxidase (GOx) and horseradish peroxidase (HRP) encapsulated in ZIF-8 nanoparticles. The enzymatic cascade reaction in the MN patch can effectively reduce local hyperglycemia in diabetic wounds while generating stable microcurrents to promote rapid healing of diabetic wounds. Therefore, the diabetic wounds treated with this MN patch exhibit rapid, complete, and scar-preventative healing, which can be attributed to the synergistic actions of hypoglycemic, antibacterial, anti-inflammatory, and bioelectrical stimulation. In brief, the self-powered MN patch is an effective method to rapidly promote diabetic wound healing and prevent scar formation.